4,5-dimethylpyridin-3-amine hydrochloride
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Description
“4,5-dimethylpyridin-3-amine hydrochloride” is a derivative of pyridine. It is more basic than pyridine due to the resonance stabilization from the NMe2 substituent . It is a highly versatile nucleophilic catalyst for acylation reactions and esterifications . It is also employed in various organic transformations like Baylis-Hillman reaction, Dakin-West reaction, protection of amines, C-acylations, silylations, applications in natural products chemistry, and many others .
Synthesis Analysis
The synthesis of new N,N-dimethylpyridin-4-amine (DMAP) based ionic liquids (ILs) has been reported as new and efficient catalysts for the facile synthesis of indoles (via Fischer indole synthesis), and 1H-tetrazoles (via click chemistry) .Molecular Structure Analysis
The molecular formula of “this compound” is C7H10N2 .Chemical Reactions Analysis
Amines, including “this compound”, react rapidly with acid chlorides or acid anhydrides to form amides . These reactions typically take place rapidly at room temperature and provide high reaction yields .Safety and Hazards
Future Directions
The use of ionic liquids (ILs) as a green alternative to traditional solvents in organic synthesis has increased in recent years . The use of ILs as catalysts has also increased . This suggests that “4,5-dimethylpyridin-3-amine hydrochloride” and similar compounds could have potential future applications in green chemistry and catalysis.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dimethylpyridin-3-amine hydrochloride involves the reaction of 4,5-dimethylpyridin-3-amine with hydrochloric acid.", "Starting Materials": [ "4,5-dimethylpyridin-3-amine", "Hydrochloric acid" ], "Reaction": [ "Add 4,5-dimethylpyridin-3-amine to a round-bottom flask", "Add hydrochloric acid to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum", "Recrystallize the solid from ethanol to obtain 4,5-dimethylpyridin-3-amine hydrochloride" ] } | |
CAS RN |
2648949-07-7 |
Molecular Formula |
C7H11ClN2 |
Molecular Weight |
158.6 |
Purity |
95 |
Origin of Product |
United States |
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